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The table below summarizes the key data found in the search results.

Aspect Available Data

Acute Mammalian
Toxicity

Moderate toxicity [1].

Developmental Toxicity Induced cardiac abnormalities and developmental delays in zebrafish

embryos at 5.0 mg/L [2] [3].

Irritation & Sensitization Caused no skin or eye irritation in rabbits; negative in skin sensitization test

(guinea pigs) [4].

Bioaccumulation
Potential

High [1].

Ecotoxicity to Aquatic
Life

Moderately toxic to most aquatic species [1].

Ecotoxicity to Bees &
Birds

Relatively non-toxic to honeybees; moderately toxic to birds [1].

Soil Degradation (DT₅₀) 55 days (moderately persistent) [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s636842?utm_src=pdf-body
https://www.smolecule.com/products/s636842?utm_src=pdf-interest
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1142.htm
https://www.sciencedirect.com/science/article/pii/S0147651325007274
https://pubmed.ncbi.nlm.nih.gov/40403687/
https://www.academia.edu/129657936/Toxicological_overview_of_a_novel_strobilurin_fungicide_orysastrobin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1142.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1142.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1142.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1142.htm
https://www.smolecule.com/products/s636842?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Aspect Available Data

Water Solubility 80.6 mg/L at 20°C (moderate) [1].

Mode of Action Respiration inhibitor, QoI fungicide (FRAC Group 11) [1].

Experimental Data and Protocol Insights

While the core mammalian toxicological studies were not detailed, a recent study investigated the

developmental toxicity of orysastrobin on zebrafish embryos, providing a potential model for

ecotoxicological assessment.

Test Organism: Zebrafish (Danio rerio) embryos [2] [3].

Tested Compounds: Orysastrobin (OSB) and its stereoisomeric metabolite F001 [2] [3].
Dosing and Exposure: Embryos were exposed to various concentrations of OSB and F001. The

study noted that OSB did not cause significant mortality or inhibit hatching, but induced abnormalities
at a concentration of 5.0 mg/L [3].

Key Observed Endpoints:
Morphological Abnormalities: Pericardial and yolk sac edemas, spine curvature, and

bleeding [3].
Organ-Specific Effects: Abnormal cardiac development, impaired heart function, and a delay

in liver formation [3].
Oxidative Stress: Induction of reactive oxygen species (ROS) in the embryos [3].

Gene Expression: Up-regulation of key heart development genes, such as kcnn6a and amhc
[3].

Comparative Finding: The metabolite F001 did not induce such abnormalities within the tested
concentration ranges, indicating stereoselective toxicity [3].

The experimental workflow of this study can be visualized as follows:
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Zebrafish Embryos

Exposure to:
• Orysastrobin (OSB)

• Metabolite F001

Observation & Measurement

Acute Toxicity:
- Mortality

- Hatching Rate

Developmental Effects:
- Morphology

- Heart Function

Molecular Analysis:
- Gene Expression
- Oxidative Stress

Key Finding:
OSB caused cardiac and developmental

defects at 5.0 mg/L; F001 did not.

Click to download full resolution via product page

Key Context for Researchers

Fungicide Resistance: Orysastrobin is a QoI (Quinone outside Inhibitor) fungicide [1]. This class is
considered high-risk for resistance development. A common mutation in fungal cytochrome b (G143A)

can significantly reduce the efficacy of many QoIs, a crucial factor for antifungal combination
strategies [5].

Regulatory Status: According to the Pesticide Properties Database, orysastrobin is not approved
for use in the European Union under EC Regulation 1107/2009 [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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